Cas no 918145-27-4 (Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-)
918145-27-4 structure
Product Name:Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-
CAS No:918145-27-4
MF:C12H6BrNO2S
MW:308.150540828705
CID:779402
PubChem ID:71427772
Update Time:2025-04-19
Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo- Chemical and Physical Properties
Names and Identifiers
-
- Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo-
- 6-bromothieno[2,3-b]quinoline-2-carboxylic acid
- 918145-27-4
- DTXSID80846509
-
- Inchi: 1S/C12H6BrNO2S/c13-8-1-2-9-6(4-8)3-7-5-10(12(15)16)17-11(7)14-9/h1-5H,(H,15,16)
- InChI Key: LPXLDDRNCFCGLG-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C=C1C=C(C(=O)O)SC1=N2
Computed Properties
- Exact Mass: 306.93026g/mol
- Monoisotopic Mass: 306.93026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 78.4Ų
Thieno[2,3-b]quinoline-2-carboxylic acid, 6-bromo- Related Literature
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1. Agricultural
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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